Cas no 946303-38-4 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea)

• Product Name: 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea
• CAS No: 946303-38-4
• MF: C₂₁H₂₁N₅O₄
• MW: 407.422544240952
• CID: 5949823
• PubChem ID: 42474575
• Update Time: 2025-06-11

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea
• Urea, N-(2,3-dihydro-1,4-benzodioxin-6-yl)-N'-[4-[(6-methoxy-2-methyl-4-pyrimidinyl)amino]phenyl]-
• 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]urea
• 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}urea
• 1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-3-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)urea
• 946303-38-4
• AKOS024648739
• F2444-0400

• Inchi： 1S/C21H21N5O4/c1-13-22-19(12-20(23-13)28-2)24-14-3-5-15(6-4-14)25-21(27)26-16-7-8-17-18(11-16)30-10-9-29-17/h3-8,11-12H,9-10H2,1-2H3,(H,22,23,24)(H2,25,26,27)
• InChI Key： XVFUCJWGCOXBER-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2OCCOC2=C1)C(NC1=CC=C(NC2C=C(OC)N=C(C)N=2)C=C1)=O

Computed Properties

• Exact Mass: 407.15935417g/mol
• Monoisotopic Mass: 407.15935417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.397±0.06 g/cm3(Predicted)
• Boiling Point: 515.2±50.0 °C(Predicted)
• pka: 13.45±0.20(Predicted)

Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea

Introduction to 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea (CAS No. 946303-38-4) in Modern Chemical and Biomedical Research

The compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea, identified by its CAS number 946303-38-4, represents a significant advancement in the field of medicinal chemistry and pharmacology. This heterocyclic urea derivative has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework integrates a benzodioxin moiety with a pyrimidine scaffold, creating a versatile platform for further chemical modifications and biological evaluations.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. The benzodioxin core, known for its presence in several bioactive natural products, contributes to the compound's ability to interact with biological targets. Specifically, the 6-methoxy-2-methylpyrimidin-4-yl substituent enhances its binding affinity to certain enzymes and receptors, making it a valuable candidate for drug discovery efforts.

In the realm of oncology research, derivatives of this class have shown encouraging results in preclinical models. The urea functional group within the molecule facilitates hydrogen bonding interactions, which are critical for stabilizing protein-ligand complexes. This feature has been exploited in designing molecules that exhibit inhibitory effects on key enzymes involved in cancer cell proliferation and survival. For instance, preliminary investigations suggest that this compound may modulate the activity of kinases, thereby disrupting aberrant signaling pathways commonly observed in malignancies.

The integration of the 6-methoxy and 2-methyl groups on the pyrimidine ring further refines the compound's pharmacophoric properties. These substituents not only enhance solubility but also influence metabolic stability, crucial factors for drug candidates intended for clinical use. Computational modeling studies have been instrumental in understanding these structural influences, allowing researchers to predict binding modes and optimize potency.

Moreover, the compound's potential extends beyond oncology. Emerging evidence suggests that it may exhibit anti-inflammatory and immunomodulatory effects, making it relevant for conditions involving chronic inflammation or autoimmune responses. The interaction between the benzodioxin and pyrimidine moieties likely contributes to its ability to modulate cytokine production and immune cell function. This dual functionality positions it as a multifaceted therapeutic agent with broad applications.

From a synthetic chemistry perspective, the preparation of this compound exemplifies modern methodologies in medicinal chemistry. The synthesis involves multi-step reactions that showcase advances in transition metal catalysis and palladium-mediated cross-coupling techniques. These approaches enable precise construction of complex molecular architectures while maintaining high yields and purity standards essential for pharmaceutical development.

The growing interest in this class of compounds has spurred collaborative efforts between academic institutions and pharmaceutical companies. Preclinical trials are underway to evaluate its safety profile and efficacy in animal models of disease. Initial results are promising, particularly regarding its selectivity towards target enzymes over off-target interactions—a critical parameter for minimizing side effects.

Regulatory considerations also play a pivotal role in advancing such compounds towards clinical application. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet stringent quality control measures before being subjected to preclinical testing. This rigorous framework is essential for building confidence among regulatory bodies like the FDA or EMA when reviewing new drug candidates.

The future direction of research on this compound includes exploring structure-activity relationships (SAR) to refine its pharmacological profile further. By systematically modifying specific functional groups while retaining key structural elements (benzodioxin, pyrimidine, etc.), researchers aim to enhance potency while reducing potential toxicity liabilities—a hallmark of successful drug development programs.

Additionally, advances in biocatalysis offer new avenues for optimizing synthetic routes toward sustainable production methods—aligning with global efforts toward green chemistry principles without compromising efficiency or yield requirements inherent in pharmaceutical manufacturing processes.

In conclusion,3-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-{4-(6-methoxy-2-methylpyrimidin-4-yl)aminophenyl}urea (CAS No. 946303-38-4) stands as an exemplary molecule at the intersection of medicinal chemistry innovation and biomedical research progressions。 Its unique structural composition combined with emerging biological data positions it as a compelling candidate for future therapeutic applications across multiple disease areas。 Continued investigation into its mechanisms will undoubtedly provide deeper insights into how such molecules can be optimized into next-generation medicines addressing unmet medical needs worldwide。